Cas no 1313392-39-0 (5-Bromothiophen-2-ol)

• Product Name: 5-Bromothiophen-2-ol
• CAS No: 1313392-39-0
• MF: C₄H₃BrOS
• MW: 179.035019159317
• MDL: MFCD18072520
• CID: 1028256
• PubChem ID: 21108627
• Update Time: 2025-06-26

5-Bromothiophen-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromothiophen-2-ol
• QC-5931
• C72253
• CS-0196675
• 1313392-39-0
• SCHEMBL2184625
• DB-368634
• MFCD18072520
• C4H3BrOS
• AS-58115
• DTXSID60610826
• AKOS015920410
• JAKVDAWKIXMPHZ-UHFFFAOYSA-N
• A888522
• Thiophene-2-ol, 5-bromo-
• 5-Bromothiophene-2-ol

• MDL： MFCD18072520
• Inchi： 1S/C4H3BrOS/c5-3-1-2-4(6)7-3/h1-2,6H
• InChI Key： JAKVDAWKIXMPHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(O)S1

Computed Properties

• Exact Mass: 177.90900
• Monoisotopic Mass: 177.90880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• PSA: 48.47000
• LogP: 2.21620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-Bromothiophen-2-ol

Introduction to 5-Bromothiophen-2-ol (CAS No. 1313392-39-0)

5-Bromothiophen-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1313392-39-0, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and materials science. This heterocyclic aromatic compound features a thiophene ring substituted with a bromine atom at the 5-position and a hydroxyl group at the 2-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and advanced materials.

The bromothiophene core of 5-Bromothiophen-2-ol provides a versatile platform for further functionalization, enabling the development of complex derivatives with tailored properties. In recent years, this compound has been extensively studied for its potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting neurological and inflammatory disorders. The hydroxyl and bromine substituents offer reactive sites that can be selectively modified through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of more intricate molecular architectures.

One of the most compelling aspects of 5-Bromothiophen-2-ol is its role in synthesizing thiophene-based polymers and oligomers. These materials exhibit remarkable electronic and optical properties, making them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The bromine atom at the 5-position serves as an excellent handle for polymerization reactions, allowing for the controlled assembly of conjugated polymers with high molecular weights and desirable physicochemical characteristics.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Bromothiophen-2-ol as a precursor in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize derivatives with potent anti-inflammatory and analgesic effects. The thiophene scaffold is known to interact favorably with biological targets, such as enzymes and receptors, thereby modulating pathological processes. By incorporating functional groups like hydroxyl and bromine, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds, enhancing their therapeutic efficacy.

The synthesis of 5-Bromothiophen-2-ol typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation of thiophene derivatives followed by selective hydroxylation. These processes are optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced catalytic systems have been employed to improve reaction efficiency and minimize byproduct formation, aligning with green chemistry principles.

In the realm of materials science, 5-Bromothiophen-2-ol has been explored for its potential in creating advanced functional materials. Its ability to form stable complexes with metal ions has led to the development of novel catalysts and luminescent probes. These materials find applications in environmental monitoring, diagnostics, and industrial processes where precise control over chemical reactivity is essential. The versatility of bromothiophene-based compounds continues to drive innovation across multiple scientific disciplines.

The growing interest in thiophene derivatives underscores their significance in modern chemistry. 5-Bromothiophen-2-ol, with its well-defined structure and reactivity, exemplifies how a single compound can serve as a cornerstone for numerous scientific endeavors. As research progresses, new applications and synthetic methodologies are likely to emerge, further solidifying its role as a key intermediate in both academic research and industrial development.